Cas no 82407-55-4 (Oxonol Yellow K)

• Product Name: Oxonol Yellow K
• CAS No: 82407-55-4
• MF: C₂₁H₁₈K₂N₄O₈S₂
• MW: 596.716224193573
• MDL: MFCD02093486
• CID: 3163780
• PubChem ID: 87574270
• Update Time: 2024-12-09

Oxonol Yellow K Chemical and Physical Properties

Names and Identifiers

• Oxonol Yellow K
• 4,4'-Methylidynebis[1-(4-sulfophenyl)-3-methyl-5-pyrazolone] Dipotassium Salt
• Potassium 4,4'-(methylenebis(3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4,1-diyl))dibenzenesulfonate

• MDL： MFCD02093486
• Inchi： 1S/C21H20N4O8S2.2K/c1-12-18(20(26)24(22-12)14-3-7-16(8-4-14)34(28,29)30)11-19-13(2)23-25(21(19)27)15-5-9-17(10-6-15)35(31,32)33;;/h3-10,18-19H,11H2,1-2H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2
• InChI Key： SSSOUAYCZWVZIJ-UHFFFAOYSA-L
• SMILES： N1(N=C(C(CC2C(C)=NN(C3C=CC(S([O-])(=O)=O)=CC=3)C2=O)C1=O)C)C1C=CC(S([O-])(=O)=O)=CC=1.[K+].[K+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 6

Oxonol Yellow K Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)